Cas no 1539117-84-4 (3-Amino-1-(3-methyl-1,2-thiazol-5-yl)propan-1-one)

• Product Name: 3-Amino-1-(3-methyl-1,2-thiazol-5-yl)propan-1-one
• CAS No: 1539117-84-4
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 5715536
• PubChem ID: 96739715
• Update Time: 2025-06-08

3-Amino-1-(3-methyl-1,2-thiazol-5-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1539117-84-4
• EN300-794601
• 3-Amino-1-(3-methyl-1,2-thiazol-5-yl)propan-1-one
• 1-Propanone, 3-amino-1-(3-methyl-5-isothiazolyl)-

• Inchi： 1S/C7H10N2OS/c1-5-4-7(11-9-5)6(10)2-3-8/h4H,2-3,8H2,1H3
• InChI Key： JMMLNPUWZKHKPZ-UHFFFAOYSA-N
• SMILES： S1C(=CC(C)=N1)C(CCN)=O

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.214±0.06 g/cm3(Predicted)
• Boiling Point: 231.3±32.0 °C(Predicted)
• pka: 8.13±0.10(Predicted)

Additional information on 3-Amino-1-(3-methyl-1,2-thiazol-5-yl)propan-1-one

Comprehensive Overview of 3-Amino-1-(3-methyl-1,2-thiazol-5-yl)propan-1-one (CAS No. 1539117-84-4)

3-Amino-1-(3-methyl-1,2-thiazol-5-yl)propan-1-one, identified by its CAS number 1539117-84-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework, combining a thiazole ring with an amino-propanone moiety, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals often search for terms like "thiazole derivatives in drug discovery" or "amino-propanone applications," reflecting its relevance in modern medicinal chemistry.

The compound's molecular structure, C7H10N2OS, highlights its potential as a building block for heterocyclic compounds, a class of molecules frequently explored for their therapeutic properties. Recent trends in AI-driven drug design and computational chemistry have further amplified interest in such scaffolds, as they are often featured in virtual screening libraries. Searches for "thiazole-based drug candidates" or "CAS 1539117-84-4 suppliers" indicate its commercial and academic demand.

In the context of green chemistry, 3-Amino-1-(3-methyl-1,2-thiazol-5-yl)propan-1-one is also studied for its synthetic accessibility and potential eco-friendly modifications. Queries like "sustainable synthesis of thiazole derivatives" align with global efforts to reduce hazardous waste in chemical production. Its stability under mild conditions makes it a candidate for scalable industrial processes, a topic frequently discussed in process chemistry forums.

From a pharmacological perspective, the thiazole core is known for its presence in FDA-approved drugs, sparking investigations into whether this compound could serve as a precursor for neurological or anti-inflammatory agents. Popular search terms such as "thiazole in CNS drug development" underscore this curiosity. Additionally, its ketone and amino functional groups offer versatile sites for further derivatization, a feature highlighted in patents and structure-activity relationship (SAR) studies.

Analytical characterization of CAS 1539117-84-4 typically involves techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring purity for research applications. Laboratories often seek "analytical methods for amino-thiazole compounds" to standardize protocols. The compound's solubility in polar solvents like DMSO or methanol also facilitates its use in high-throughput screening assays.

In summary, 3-Amino-1-(3-methyl-1,2-thiazol-5-yl)propan-1-one represents a multifaceted tool for drug discovery and material science. Its alignment with trends like AI-aided molecular design, sustainable chemistry, and targeted therapeutics ensures its continued relevance. As research evolves, so will its applications, driven by interdisciplinary innovations and growing datasets in cheminformatics platforms.